Cas no 5275-11-6 (3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile)

3-Amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile is a heterocyclic compound featuring a fused isothiochromene scaffold with functional groups including an amino, sulfanylidene, and nitrile moiety. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The presence of multiple reactive sites allows for versatile derivatization, enabling applications in medicinal chemistry and material science. The tetrahydroisothiochromene core contributes to enhanced stability, while the nitrile and thioamide functionalities offer potential for further functionalization. This compound is suited for research in drug discovery, where its scaffold may serve as a precursor for bioactive molecules targeting various therapeutic areas.

3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile structure

5275-11-6 structure

Product Name:3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile

CAS No:5275-11-6

MF:C₁₀H₁₀N₂S₂

MW:222.329799175262

MDL:MFCD00128756

CID:937403

PubChem ID:712660

Update Time:2025-06-08

3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
- AC1LEICU
- AC1Q4Q5R
- AC1Q50NM
- CTK1H1787
- MolPort-000-249-224
- NSC269621
- 3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
- MFCD00128756
- BDBM50813
- DTXSID90200734
- 3-amino-1-thioxo-5,6,7,8-tetrahydro-1h-isothio chromene-4-carbonitrile
- F1488-0004
- SR-01000479832-1
- 3-azanyl-1-sulfanylidene-5,6,7,8-tetrahydroisothiochromene-4-carbonitrile
- BRD-K48003957-001-07-1
- cid_712660
- SR-01000479832
- Z56870623
- UNII-DW78HM3N4L
- HMS2181A15
- STK803192
- AKOS000274761
- SMR000061949
- 1H-2-benzothiopyran-4-carbonitrile, 3-amino-5,6,7,8-tetrahydro-1-thioxo-
- 3-amino-1-thioxo-5,6,7,8-tetrahydroisothiochromene-4-carbonitrile
- 3-AMINO-4-CYANO-5,6,7,8-TETRAHYDRO-1H-2-BENZOTHIOPYRAN-1-THIONE
- 3-amino-1-sulfanylidene-5,6,7,8-tetrahydroisothiochromene-4-carbonitrile
- HMS1612L03
- 3-Amino-5,6,7,8-tetrahydro-1-thioxo-1H-2-benzothiopyran-4-carbonitrile
- CCG-43829
- CS-0271663
- 5275-11-6
- 2-THIOISOCOUMARIN, 3-AMINO-4-CYANO-5,6,7,8-TETRAHYDRO-1-THIO-
- 3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile #
- ZTVYCPUACCAUGH-UHFFFAOYSA-N
- 1H-2-Benzothiopyran-4-carbonitrile, 5,6,7,8-tetrahydro-3-amino-1-thioxo-
- LS-10699
- 3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-2-benzothiopyran-4-carbonitrile
- 1H-Benzo[c]thiopyran-4-carbonitrile, 5,6,7,8-tetrahydro-3-amino-1-thioxo-
- NSC-269621
- SR-01000479832-2
- MLS000054211
- DW78HM3N4L
- NSC 269621
- CHEMBL3392068
- SCHEMBL2614831
- MDL： MFCD00128756
- Inchi： 1S/C10H10N2S2/c11-5-8-6-3-1-2-4-7(6)10(13)14-9(8)12/h1-4,12H2
- InChI Key： ZTVYCPUACCAUGH-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C2=C(C1=S)CCCC2)N

Computed Properties

Exact Mass: 222.0287
Monoisotopic Mass: 222.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.39
Boiling Point: 453.4°C at 760 mmHg
Flash Point: 228°C
Refractive Index: 1.703
PSA: 49.81
LogP: 3.39148

3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB377468-500 mg	3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6		500MG	€254.60	2023-02-20
abcr	AB377468-1 g	3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6		1g	€322.50	2023-04-25
abcr	AB377468-5 g	3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6		5g	€907.00	2023-04-25
AK Scientific	2896CD-50mg	3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6	95%	50mg	$179	2023-09-16
Life Chemicals	F1488-0004-2μmol	3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6	90%+	2μl	$57.0	2023-07-06
Life Chemicals	F1488-0004-5μmol	3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6	90%+	5μl	$63.0	2023-07-06
Life Chemicals	F1488-0004-10μmol	3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6	90%+	10μl	$69.0	2023-07-06
Life Chemicals	F1488-0004-20μmol	3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6	90%+	20μl	$79.0	2023-07-06
Life Chemicals	F1488-0004-1mg	3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6	90%+	1mg	$54.0	2023-07-06
Life Chemicals	F1488-0004-2mg	3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile	5275-11-6	90%+	2mg	$59.0	2023-07-06